N-allyl-2-(2-methylphenoxy)propanamide

• IUPAC Name: 2-(2-methylphenoxy)-N-prop-2-enylpropanamide
• InChI: InChI=1S/C13H17NO2/c1-4-9-14-13(15)11(3)16-12-8-6-5-7-10(12)2/h4-8,11H,1,9H2,2-3H3,(H,14,15)
• InChI Key: SMYQOGCWJUTUJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC(C)C(=O)NCC=C
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol

Description

N-allyl-2-(2-methylphenoxy)propanamide, also known as AM404, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It was first synthesized in the early 1990s and has since been the subject of numerous scientific investigations.

Mechanism of Action

The exact mechanism of action of N-allyl-2-(2-methylphenoxy)propanamide is not fully understood, but it is believed to act through a number of different pathways. It has been shown to inhibit the reuptake of the endocannabinoid anandamide, which may contribute to its analgesic effects. It may also act as an inhibitor of cyclooxygenase-2 (COX-2), which is involved in the inflammatory response.
Biochemical and Physiological Effects:
N-allyl-2-(2-methylphenoxy)propanamide has been shown to have a number of different biochemical and physiological effects. It has been shown to decrease levels of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-1beta (IL-1beta), in animal models of inflammation. It has also been shown to increase levels of brain-derived neurotrophic factor (BDNF), which is involved in neuronal growth and survival.

Advantages and Limitations for Lab Experiments

N-allyl-2-(2-methylphenoxy)propanamide has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize, and is stable under a wide range of conditions. It has also been shown to have low toxicity in animal studies. However, one limitation of using N-allyl-2-(2-methylphenoxy)propanamide in experiments is that it can be difficult to obtain in large quantities, which may limit its use in certain applications.

Future Directions

There are a number of different future directions for research on N-allyl-2-(2-methylphenoxy)propanamide. One area of interest is the potential use of N-allyl-2-(2-methylphenoxy)propanamide as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another area of interest is the potential use of N-allyl-2-(2-methylphenoxy)propanamide in the treatment of chronic pain, either alone or in combination with other drugs. Additionally, further research is needed to fully understand the mechanism of action of N-allyl-2-(2-methylphenoxy)propanamide and its potential therapeutic applications.

Synthesis Methods

N-allyl-2-(2-methylphenoxy)propanamide is synthesized through a multi-step process that involves the reaction of 2-methylphenol with allyl bromide to form 2-(2-methylphenoxy)propene. This intermediate is then reacted with acryloyl chloride to form N-allyl-2-(2-methylphenoxy)propanamide.

Scientific Research Applications

N-allyl-2-(2-methylphenoxy)propanamide has been studied for its potential therapeutic applications in a number of different areas, including pain management, neuroprotection, and inflammation. It has been shown to have analgesic effects in animal models of pain, and may also have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.